4-Cyano-3-fluorophenyl 2-fluoro-4-(5-pentyl-1,3,2-dioxaborinan-2-yl)benzoate

• Molecular Formula: C22H22BF2NO4
• Molecular Weight: 413.2 g/mol
• IUPAC Name: (4-cyano-3-fluorophenyl) 2-fluoro-4-(5-pentyl-1,3,2-dioxaborinan-2-yl)benzoate
• InChI: InChI=1S/C22H22BF2NO4/c1-2-3-4-5-15-13-28-23(29-14-15)17-7-9-19(21(25)10-17)22(27)30-18-8-6-16(12-26)20(24)11-18/h6-11,15H,2-5,13-14H2,1H3
• InChI Key: IIYLSBVANMOTIK-UHFFFAOYSA-N
• Canonical SMILES: B1(OCC(CO1)CCCCC)C2=CC(=C(C=C2)C(=O)OC3=CC(=C(C=C3)C#N)F)F

Description

4-Cyano-3-fluorophenyl 2-fluoro-4-(5-pentyl-1,3,2-dioxaborinan-2-yl)benzoate is a useful research compound. Its molecular formula is C22H22BF2NO4 and its molecular weight is 413.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture comprising 0.004 mole of 2-(4-carboxy-3-flurophenyl)-5-pentyl-1,3,2-dioxaborinane, 0.32 ml of pyridine, 0.32 ml of thionyl chloride in 50 ml of anhydrous diethyl ether is stirred for 1 hour. Then 0.004 mole of 4-hydroxy-2-fluorobenzonitrile and 1 ml of pyridine are added. The mixture is allowed to stand overnight and then filtered. The residue obtained after distilling off the solvent is crystallized from a mixture of hexane and ethyl alcohol. The yield of the compound (VIs) is 60%. M.p. 63° C.